Cas no 2503155-72-2 ((2S)-2-(tert-butoxy)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: (2S)-2-(tert-butoxy)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2503155-72-2
• MF: C₂₂H₂₅NO₅
• MW: 383.437606573105
• MDL: MFCD32860152
• CID: 5670018
• PubChem ID: 155822656
• Update Time: 2025-10-30

(2S)-2-(tert-butoxy)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-[(2-methylpropan-2-yl)oxy]propanoic acid
• (2S)-2-(tert-butoxy)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-27147518
• 2503155-72-2
• (2S)-2-(tert-butoxy)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

• MDL： MFCD32860152
• Inchi： 1S/C22H25NO5/c1-22(2,3)28-19(20(24)25)12-23-21(26)27-13-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-11,18-19H,12-13H2,1-3H3,(H,23,26)(H,24,25)/t19-/m0/s1
• InChI Key： IURXNFCAOJRKLI-IBGZPJMESA-N
• SMILES： O(C(NC[C@@H](C(=O)O)OC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 383.17327290g/mol
• Monoisotopic Mass: 383.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 84.9Ų

Additional information on (2S)-2-(tert-butoxy)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to (2S)-2-(tert-butoxy)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid (CAS No. 2503155-72-2)

(2S)-2-(tert-butoxy)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, identified by its CAS number 2503155-72-2, is a derivative of propanoic acid featuring a complex structure that includes a tert-butoxy group, an amino group protected by a methoxycarbonyl moiety, and a fluorenyl substituent. The intricate architecture of this molecule makes it a valuable intermediate in the synthesis of more complex pharmaceutical agents, particularly those targeting neurological and inflammatory disorders.

The structural features of (2S)-2-(tert-butoxy)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid contribute to its unique chemical properties and biological activities. The presence of the tert-butoxy group enhances the stability of the molecule, making it more suitable for long-term storage and handling. Meanwhile, the methoxycarbonyl protection of the amino group allows for selective deprotection under specific conditions, providing flexibility in synthetic routes. The fluorenyl substituent, on the other hand, is known for its ability to enhance solubility and bioavailability in biological systems, making it an attractive feature for drug development.

In recent years, there has been growing interest in the development of novel therapeutic agents that target neurological disorders. The chiral center at the second carbon atom in (2S)-2-(tert-butoxy)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid plays a crucial role in determining its biological activity. Studies have shown that enantiomerically pure compounds often exhibit enhanced selectivity and reduced side effects compared to their racemic counterparts. This has spurred research into the synthesis and characterization of optically active derivatives like this one.

The fluorenyl methoxycarbonylamino group in (2S)-2-(tert-butoxy)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is particularly noteworthy for its potential applications in drug design. The fluorene moiety is a well-known pharmacophore that has been incorporated into various bioactive molecules due to its ability to improve pharmacokinetic properties such as solubility and metabolic stability. Additionally, the methoxycarbonyl group provides a convenient handle for further functionalization, allowing chemists to tailor the molecule's properties for specific therapeutic needs.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex molecules like (2S)-2-(tert-butoxy)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid. Techniques such as asymmetric catalysis and chiral resolution have been employed to achieve high enantiomeric purity, which is essential for pharmaceutical applications. These methods have not only improved the yield and scalability of production but also opened new avenues for exploring the biological potential of this compound.

The potential applications of (2S)-2-(tert-butoxy)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid extend beyond traditional pharmaceuticals. Researchers are exploring its use in materials science and nanotechnology, where its unique structural features could be leveraged to develop novel materials with enhanced properties. For instance, the fluorene moiety could be used to create luminescent materials or to improve the stability of organic electronic components.

In conclusion, (2S)-2-(tert-butoxy)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2503155-72-2) represents a significant advancement in synthetic chemistry and drug development. Its complex structure and versatile functional groups make it a valuable building block for creating novel therapeutic agents with potential applications in treating neurological disorders and other diseases. As research continues to uncover new synthetic strategies and biological activities, this compound is poised to play an increasingly important role in the pharmaceutical industry.